N-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-3-isopropyl-N-methyl-4,5-dihydroisoxazole-5-carboxamide

• IUPAC Name: N-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-N-methyl-3-propan-2-yl-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H20N4O3/c1-5-12-14-11(16-20-12)7-17(4)13(18)10-6-9(8(2)3)15-19-10/h8,10H,5-7H2,1-4H3
• InChI Key: CQXQCENRQLNTNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)CN(C)C(=O)C2CC(=NO2)C(C)C
• Molecular Formula: C13H20N4O3
• Molecular Weight: 280.32 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been utilized in a wide range of applications. Isoxazoles are also five-membered heterocyclic compounds, but they contain one oxygen atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

The synthesis of oxadiazoles generally involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole.

Molecular Structure Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions of oxadiazoles can involve annulation reactions, followed by desulfurization/intramolecular rearrangement.

Physical and Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can vary widely depending on their specific structure. For example, some oxadiazoles have been found to have melting points in the range of 133–135 °C.

Mechanism of Action

The mechanism of action of oxadiazoles can vary depending on their specific structure and the biological target they interact with. Some oxadiazoles have shown promising anticancer activity.

Safety and Hazards

The safety and hazards associated with oxadiazoles can also vary widely depending on their specific structure. Some oxadiazoles may be harmful if swallowed.

Future Directions

Oxadiazoles have shown potential in a wide range of applications, including as anticancer, vasodilator, anticonvulsant, antidiabetic agents, and more. Therefore, future research may focus on designing new oxadiazole derivatives with improved properties and activities.